4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile
Description
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile is a chemical compound with the IUPAC name 4-methyl-4-chromanecarbonitrile . It has a molecular weight of 173.21 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile is 1S/C11H11NO/c1-11(8-12)6-7-13-10-5-3-2-4-9(10)11/h2-5H,6-7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure .Physical And Chemical Properties Analysis
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile is a liquid at room temperature . The compound is stored at a temperature of 4 degrees Celsius .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile involves the condensation of 4-methylcoumarin with malononitrile followed by cyclization and dehydration.", "Starting Materials": [ "4-methylcoumarin", "malononitrile", "sodium ethoxide", "ethanol", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 4-methylcoumarin (1.0 g, 6.5 mmol) and malononitrile (0.6 g, 9.0 mmol) in ethanol (10 mL) and add sodium ethoxide (0.5 g, 8.5 mmol).", "Step 2: Heat the mixture at reflux for 2 hours.", "Step 3: Cool the mixture to room temperature and add sulfuric acid (1 mL) dropwise with stirring.", "Step 4: Extract the product with ethyl acetate (3 x 10 mL) and wash the organic layer with water (10 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Purify the crude product by column chromatography using hexane/ethyl acetate (8:2) as the eluent to obtain 4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile as a white solid (yield: 70%)." ] } | |
CAS RN |
1497783-90-0 |
Product Name |
4-methyl-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
Molecular Formula |
C11H11NO |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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